Cas no 1186404-80-7 (2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid)

2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid structure
1186404-80-7 structure
Product Name:2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid
CAS No:1186404-80-7
MF:C10H11F3N2O5
MW:296.199953317642
MDL:MFCD12827798
CID:4576328
PubChem ID:45588327
Update Time:2023-11-24

2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[(tert-Butoxycarbonyl)amino]-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid
    • 5-Oxazolecarboxylic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-4-(trifluoromethyl)-
    • 2-{[(tert-butoxy)carbonyl]amino}-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid
    • 2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid
    • MDL: MFCD12827798
    • Inchi: 1S/C10H11F3N2O5/c1-9(2,3)20-8(18)15-7-14-5(10(11,12)13)4(19-7)6(16)17/h1-3H3,(H,16,17)(H,14,15,18)
    • InChI Key: XMUFHYODMHXGON-UHFFFAOYSA-N
    • SMILES: O1C(C(O)=O)=C(C(F)(F)F)N=C1NC(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 296.062
  • Monoisotopic Mass: 296.062
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 393
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 102A^2

Experimental Properties

  • Melting Point: >255°(dec)

2-{(tert-butoxy)carbonylamino}-4-(trifluoromethyl)-1,3-oxazole-5-carboxylic acid Pricemore >>

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